Cas no 691-61-2 (Carbamothioic acid, O-(1-methylethyl) ester)

• Product Name: Carbamothioic acid, O-(1-methylethyl) ester
• CAS No: 691-61-2
• MF: C₄H₉NOS
• MW: 119.185359716415
• CID: 1732119
• PubChem ID: 5370724
• Update Time: 2025-04-21

Carbamothioic acid, O-(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, O-(1-methylethyl) ester
• Isopropylthioncarbamat
• Isopropylxanthogenamid
• O-Isopropylthiocarbamat
• Thiocarbamidsaeure-O-isopropylester
• o-Isopropyl thiocarbamate
• XOOVLDXDHKQPCR-UHFFFAOYSA-N
• DTXSID401303150
• O-(2-Methylethyl) ester of carbamothioic acid
• Carbamic acid, thio-, O-isopropyl ester
• 691-61-2
• o-Isopropyl thiocarbamate #
• SCHEMBL2257027
• AKOS006342047
• Carbamothioic acid, O-isopropyl ester
• O-(1-Methylethyl) carbamothioate

• Inchi： 1S/C4H9NOS/c1-3(2)6-4(5)7/h3H,1-2H3,(H2,5,7)
• InChI Key： XOOVLDXDHKQPCR-UHFFFAOYSA-N
• SMILES： S=C(N)OC(C)C

Computed Properties

• Exact Mass: 119.04000
• Monoisotopic Mass: 119.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.3A^2
• XLogP3: 0.9

Experimental Properties

• PSA: 67.34000
• LogP: 1.35530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocarbonyl compounds Thiocarbamic acid derivatives Thiocarbamic acid esters